Cas no 1206969-35-8 (3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole)

• Product Name: 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole
• CAS No: 1206969-35-8
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 4577271
• Update Time: 2025-05-21

3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole
• Isoxazole, 3,5-dimethyl-4-[(3-pyrrolidinylsulfonyl)methyl]-

• Inchi： 1S/C10H16N2O3S/c1-7-10(8(2)15-12-7)6-16(13,14)9-3-4-11-5-9/h9,11H,3-6H2,1-2H3
• InChI Key： KCJCRRZPKULGLU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CS(C2CCNC2)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole

3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole: A Comprehensive Overview

The compound with CAS No. 1206969-35-8, known as 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an isoxazole ring with a pyrrolidine-derived sulfonyl group and methyl substituents. The isoxazole core is a heterocyclic aromatic compound, while the pyrrolidin-3-ylsulfonyl group introduces a sulfur-based functionality that enhances the molecule's reactivity and potential applications.

Recent studies have highlighted the importance of isoxazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the pyrrolidin-3-ylsulfonyl group in this compound suggests that it may exhibit enhanced bioavailability and stability, making it a promising candidate for therapeutic applications. Additionally, the methyl groups at positions 3 and 5 on the isoxazole ring contribute to the molecule's hydrophobicity, which can be advantageous in optimizing pharmacokinetic properties.

From a synthetic perspective, the preparation of 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole involves a multi-step process that typically includes the formation of the isoxazole ring followed by functionalization with the sulfonyl group. Researchers have explored various methodologies to optimize this synthesis, including microwave-assisted reactions and catalytic processes. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale production.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in advanced materials such as conductive polymers and organic semiconductors. Recent research has demonstrated that incorporating isoxazole derivatives into polymer frameworks can significantly enhance their electrical conductivity and mechanical stability. This opens up new possibilities for its use in flexible electronics and energy storage devices.

In terms of biological activity, 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole has shown potent inhibitory effects against several enzymes implicated in inflammatory diseases and cancer. For instance, studies have revealed its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its anti-proliferative effects on cancer cells suggest potential use as an anti-cancer agent.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. By conjugating it with biocompatible polymers or nanoparticles, researchers have achieved enhanced drug targeting and reduced side effects. This approach has been particularly effective in delivering anti-cancer drugs to specific tumor sites, thereby improving treatment efficacy.

Looking ahead, ongoing research is focused on further elucidating the mechanistic insights behind the biological activity of 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole. Advanced computational techniques such as molecular docking and dynamics simulations are being employed to understand its interaction with target proteins at an atomic level. These studies are expected to pave the way for rational drug design based on this compound.

In conclusion, CAS No. 1206969-35-8, or 3,5-Dimethyl-4-((pyrrolidin-3-ylsulfonyl)methyl)isoxazole, represents a versatile molecule with wide-ranging applications in medicine and materials science. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.